![molecular formula C9H19F3O3Si B3428449 Triethoxy(3,3,3-trifluoropropyl)silane CAS No. 681-97-0](/img/structure/B3428449.png)
Triethoxy(3,3,3-trifluoropropyl)silane
Overview
Description
Triethoxy(3,3,3-trifluoropropyl)silane is an organosilicon compound used as a reagent to synthesize various organosilicon compounds . It is commonly used in the synthesis of a variety of silsesquioxane-based polymers .
Synthesis Analysis
This compound is commonly used in the synthesis of a variety of silsesquioxane-based polymers . It is a precursor in the synthesis of macroporous gels for separation of oil and water, and can also be used in the synthesis of hydrophobic silica aerogel for the removal of uranium from aqueous solutions .Molecular Structure Analysis
The molecular formula of this compound is C9H19F3O3Si . The molecular weight is 260.33 . The structure of this compound includes a silicon atom bonded to three ethoxy groups and a 3,3,3-trifluoropropyl group .Chemical Reactions Analysis
This compound is highly reactive towards hydroxyl groups (-OH) present on surfaces such as glass, metal, ceramics, and polymers . It reacts with the hydroxyl groups to form a covalent bond, resulting in a strong chemical bond between the surface and the silane molecule .Physical and Chemical Properties Analysis
This compound is a liquid with a refractive index of 1.355 . It has a boiling point of 144 °C and a density of 1.142 g/mL at 20 °C .Scientific Research Applications
Applications in Material Science
- Biocidal Polymer Coatings : Triethoxy(3-isothiocyanatopropyl)silane, a related compound, is used for preparing adsorbents and polymer coatings with biocidal activity (Voronkov, Stankevich, & Dubinskaya, 1992).
- Inorganic-Organic Layered Materials : The hydrolysis and polycondensation of Triethoxy(alkyl)silanes form highly-organized inorganic–organic layered materials, demonstrating potential in material science applications (Shimojima, Sugahara, & Kuroda, 1997).
Thermal and Chemical Properties
- Polyfluoroorganosiloxane Resins : The hydrolytic cocondensation of trichloro (3,3,3-trifluoropropyl) silane with other silanes results in the formation of polyfluoroorganosiloxane resins with high thermal stability (Ponomarenko, Khomutova, & Manucharova, 1966).
- Saturated Vapor Pressures : The study of the saturated vapor pressures of compounds like Trimethoxy(3,3,3-trifluoropropyl)silane helps in understanding their physical properties and potential applications (Jiang et al., 2020).
Applications in Chemistry and Synthesis
- Triethoxysilanes Reactions : The reaction of triethoxysilanes with sulfur dioxide and hydrazines, facilitated by copper(II) acetate, leads to the production of N-aminosulfonamides (Wang, Xue, & Wang, 2014).
- Synthesis of β-Trifluoromethylstyrenes : The use of (E)-trimethyl-(3,3,3-trifluoroprop-1-enyl)silane in cross-coupling reactions produces β-trifluoromethylstyrene derivatives (Omote et al., 2012).
Additional Applications
- Silane-Modified Polybutadiene : Triethoxy silane functions introduced onto low molar mass hydroxy telechelic polybutadiene have been investigated for their impact on swelling measurements and mechanical properties (Schapman, Couvercelle, & Bunel, 2000).2. Improving PU Adhesive Hydrolytic Stability : Silane coupling agents, such as 3-Isocyanatopropyl triethoxy silane, have been used to enhance the hydrolytic stability of polyurethane adhesives (Ju et al., 2013).
Mechanism of Action
Target of Action
Triethoxy(3,3,3-trifluoropropyl)silane, also known as Silane, triethoxy(trifluoropropyl)-, is an organosilicon compound . It is primarily used as a reagent in the synthesis of various organosilicon compounds . The primary targets of this compound are the molecules and structures that it interacts with during the synthesis of these organosilicon compounds.
Mode of Action
The compound acts by undergoing reactions with other molecules during the synthesis of organosilicon compounds . In alkaline conditions, the ether bond in the compound can easily break, resulting in silanol, which can then undergo intermolecular coupling to form large molecular polymers .
Biochemical Pathways
The compound affects the synthesis pathways of organosilicon compounds . The silanol produced from the compound can undergo intermolecular coupling to form large molecular polymers . Additionally, the silicon unit in the structure can become an organofluorosilicate, which has unique reactivity in coupling reactions and radical reactions .
Result of Action
The result of the compound’s action is the formation of organosilicon compounds, including large molecular polymers and organofluorosilicates . These compounds have various applications, including the synthesis of macroporous gels for oil-water separation and hydrophobic silica aerogel for uranium removal from aqueous solutions .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and pH. For instance, the compound is sensitive to moisture and should be stored in a dry environment . Its reactions, such as the breaking of the ether bond, occur more readily in alkaline conditions .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Triethoxy(3,3,3-trifluoropropyl)silane can be used to manufacture cross-linked polymers and supramolecular compounds . In alkaline conditions, the ether bond is prone to break, and the resulting silanol can undergo intermolecular coupling to obtain large molecular polymers . Furthermore, the silicon unit in the structure can become an organic fluorosilicate, which has unique reactivity in coupling reactions and free radical reactions .
Molecular Mechanism
It is known that the compound can be used as a precursor in the synthesis of macroporous gels for separation of oil and water . It can also be used in the synthesis of hydrophobic silica aerogel for the removal of uranium from aqueous solutions .
Temporal Effects in Laboratory Settings
It is known that the compound is moisture sensitive , suggesting that its stability and degradation may be influenced by the presence of moisture.
Metabolic Pathways
It is known that the compound can undergo intermolecular coupling to obtain large molecular polymers .
Properties
IUPAC Name |
triethoxy(3,3,3-trifluoropropyl)silane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19F3O3Si/c1-4-13-16(14-5-2,15-6-3)8-7-9(10,11)12/h4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLGWXNBXAXOQBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCC(F)(F)F)(OCC)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19F3O3Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50529579 | |
Record name | Triethoxy(3,3,3-trifluoropropyl)silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50529579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
681-97-0, 86876-45-1 | |
Record name | (3,3,3-Trifluoropropyl)triethoxysilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=681-97-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Triethoxy(3,3,3-trifluoropropyl)silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50529579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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